![molecular formula C15H20N2O3 B6243183 N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide CAS No. 2411289-12-6](/img/new.no-structure.jpg)
N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide
Overview
Description
N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide is a synthetic organic compound with potential applications in various fields of scientific research. This compound features a unique structure that includes a cyclohexyl ring, an oxazole moiety, and a but-2-ynamide group, making it an interesting subject for chemical studies.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide typically involves multiple steps, starting with the preparation of the oxazole ring. This can be achieved through the cyclization of appropriate precursors under controlled conditions. The next step involves the attachment of the oxazole ring to the cyclohexyl moiety via a methoxy linker. Finally, the but-2-ynamide group is introduced through a coupling reaction, often using reagents such as alkynes and amides under specific catalytic conditions.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, potentially involving continuous flow reactors and automated systems to ensure consistent quality and scalability.
Chemical Reactions Analysis
Types of Reactions
N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can be performed to modify the functional groups, potentially converting the oxazole ring to other heterocycles.
Substitution: The methoxy group can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxazole oxides, while reduction could produce reduced heterocycles. Substitution reactions can result in a variety of functionalized derivatives.
Scientific Research Applications
Chemistry: It can be used as a building block for the synthesis of more complex molecules, aiding in the development of new materials and catalysts.
Biology: The compound may serve as a probe or ligand in biochemical studies, helping to elucidate biological pathways and interactions.
Medicine: Its unique structure could be explored for potential therapeutic applications, including as a drug candidate for various diseases.
Industry: The compound might find use in the development of specialty chemicals and advanced materials with specific properties.
Mechanism of Action
The mechanism by which N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide exerts its effects depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}but-2-ynamide include other oxazole derivatives and cyclohexyl-containing molecules. Examples include:
- N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}acetamide
- N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-ynamide
Uniqueness
What sets this compound apart is its specific combination of functional groups, which confer unique chemical and biological properties. This makes it a valuable compound for targeted research and development efforts.
Properties
CAS No. |
2411289-12-6 |
|---|---|
Molecular Formula |
C15H20N2O3 |
Molecular Weight |
276.3 |
Purity |
95 |
Origin of Product |
United States |
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